Cas no 217433-37-9 ({2-[(oxan-2-yloxy)methyl]phenyl}methanol)

• Product Name: {2-[(oxan-2-yloxy)methyl]phenyl}methanol
• CAS No: 217433-37-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD26523291
• CID: 1403954
• PubChem ID: 11345082
• Update Time: 2025-04-20

{2-[(oxan-2-yloxy)methyl]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• 2-[[(Tetrahydropyran-2-yl)oxy]methyl]benzyl Alcohol
• [2-(oxan-2-yloxymethyl)phenyl]methanol
• Benzenemethanol, 2-[[(tetrahydro-2H-pyran-2-yl)oxy]methyl]-
• {2-[(oxan-2-yloxy)methyl]phenyl}methanol
• VOCBXMPWJAQCQY-UHFFFAOYSA-N
• 5375AJ
• SB22916
• TRA0050691
• SY026041
• (2-{[(Oxan-2-yl)oxy]methyl}phenyl)methanol
• Tetrahydro-2H-pyran-2-yl[2-(hydroxymethyl)benzyl] ether
• {2-[(tetrahydro-2h-pyran-2-yloxy)methyl
• SCHEMBL5107704
• DA-08146
• 217433-37-9
• AKOS024258121
• DTXSID90463024
• CS-11598
• A878941
• (2-(((Tetrahydro-2H-pyran-2-yl)oxy)methyl)phenyl)methanol
• AMY24042
• {2-[(tetrahydro-2h-pyran-2-yloxy)methyl]phenyl}methanol
• MFCD26523291
• CS-0449777

• MDL： MFCD26523291
• Inchi： 1S/C13H18O3/c14-9-11-5-1-2-6-12(11)10-16-13-7-3-4-8-15-13/h1-2,5-6,13-14H,3-4,7-10H2
• InChI Key： VOCBXMPWJAQCQY-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCC1C=CC=CC=1CO

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 1.5

Experimental Properties

• PSA: 38.69000
• LogP: 2.22210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether